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Core Directive & Executive Summary

Isoprothiolane-d4 (CAS: 1715020-82-8) is the stable isotope-labeled analog of Isoprothiolane,
a systemic fungicide and plant growth regulator widely used in agriculture to control rice blast
(Magnaporthe grisea) and planthoppers.

In high-precision analytical chemistry, Isoprothiolane-d4 serves as the critical Internal
Standard (IS) for Isotope Dilution Mass Spectrometry (IDMS). Its physicochemical behavior
mirrors the non-deuterated parent compound during extraction and chromatographic
separation, while its distinct mass shift (+4 Da) allows for differentiation and correction of matrix
effects in LC-MS/MS workflows.

This guide provides a comprehensive technical profile of Isoprothiolane-d4, detailing its
physicochemical properties, structural integrity, and a validated protocol for its application in
residue analysis.

Identity & Physicochemical Properties[1][2]

The following data characterizes high-purity (>98%) Isoprothiolane-d4 intended for use as a
certified reference material (CRM) or analytical standard.
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ble 1: Physicochemical Specificati

Property

Specification

Chemical Name

Diisopropyl 1,3-dithiolan-2-ylidenemalonate-d4

CAS Number

1715020-82-8

Parent Compound CAS

50512-35-1 (Isoprothiolane)

Molecular Formula

C12H14D404S2

Molecular Weight

294.42 g/mol (Parent: 290.40 g/mol )

Isotopic Purity

=99 atom % D

Chemical Purity

= 98%

Appearance Off-white to light yellow crystalline solid
Melting Point 50 — 55 °C (Consistent with parent)

Soluble in Acetone, Chloroform, Methanol,
Solubility Acetonitrile.Low solubility in Water (~48 mg/L).

[L1E2]E31[4105]

Storage Stability

Hygroscopic. Store at -20°C under inert

atmosphere (Argon/Nitrogen).

Structural Analysis & Labeling

Isoprothiolane-d4 is deuterated at the 4,4,5,5-positions of the 1,3-dithiolane ring.[1][4] This

specific labeling position is metabolically stable and resistant to back-exchange in aqueous

solvents, ensuring the integrity of the internal standard during extraction.

Figure 1: Structural Representation The diagram below illustrates the chemical structure,

highlighting the deuterated ethylene bridge on the dithiolane ring.
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Caption: Structural logic of Isoprothiolane-d4 showing the stable isotope labeling on the
dithiolane ring.

Analytical Application: Residue Analysis in Rice

The primary application of Isoprothiolane-d4 is in the quantification of pesticide residues in
complex food matrices (e.g., brown rice, straw) using LC-MS/MS. The following protocol utilizes
the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, adapted for high-
sensitivity detection.

Experimental Protocol: QUEChERS Extraction with IDMS

Objective: Quantify Isoprothiolane in rice samples correcting for matrix suppression using
Isoprothiolane-d4.

Reagents Required:

 Internal Standard Solution: Isoprothiolane-d4 (10 pg/mL in Acetonitrile).
o Extraction Solvent: Acetonitrile (LC-MS grade) with 1% Acetic Acid.
e Salts: MgSOa4 (anhydrous), NaOAc (Sodium Acetate).

o Clean-up Sorbent: Primary Secondary Amine (PSA) + C18.

Step-by-Step Methodology:
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e Sample Preparation:
o Weigh 10.0 g of homogenized rice sample into a 50 mL centrifuge tube.
o Add 10 mL of HPLC-grade water and vortex for 1 min to hydrate the matrix.
« Internal Standard Spiking (Critical Step):
o Add 50 pL of Isoprothiolane-d4 working solution (10 ug/mL) to the hydrated sample.
o Target Concentration: 50 ng/g (ppb) in the final sample.

o Vortex for 30 seconds and allow to equilibrate for 15 minutes. This ensures the IS binds to
the matrix similarly to the analyte.

o Extraction:

[¢]

Add 10 mL of Acetonitrile (1% Acetic Acid).

[e]

Shake vigorously (mechanical shaker) for 1 minute.

o

Add QUEChERS salt packet (4 g MgSOa4, 1 g NaOAc).

[¢]

Immediately shake vigorously for 1 minute to prevent MgSOa agglomeration.

[e]

Centrifuge at 4,000 rpm for 5 minutes.
o Dispersive Solid Phase Extraction (d-SPE) Clean-up:

o Transfer 1 mL of the supernatant (acetonitrile layer) to a d-SPE tube containing 150 mg
MgSO0Oa4, 50 mg PSA, and 50 mg C18.

o Vortex for 1 minute.
o Centrifuge at 10,000 rpm for 3 minutes.
e Analysis:

o Transfer the supernatant to an autosampler vial.
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o Inject into LC-MS/MS (e.g., ESI+ mode).

LC-MS/MS Transition Parameters

To ensure specificity, monitor the following MRM (Multiple Reaction Monitoring) transitions:

Product lon Product lon
Compound Precursor lon (m/z) . .

(Quantifier) (Qualifier)
Isoprothiolane 291.1 [M+H]* 249.1 119.0
Isoprothiolane-d4 295.1 [M+H]* 253.1 123.0

Note: The +4 Da shift is maintained in the product ions, confirming the stability of the dithiolane

ring during fragmentation.

Analytical Workflow Visualization

The following diagram maps the logical flow of the IDMS protocol, highlighting where the self-
validating correction occurs.
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Caption: Workflow for Isoprothiolane residue analysis using d4-labeled internal standard
correction.

Handling, Stability, and Safety
Storage Protocols

o Temperature: Long-term storage at -20°C is mandatory to prevent degradation.
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o Atmosphere: Store under Argon or Nitrogen to prevent oxidation of the sulfur moieties.

e Solution Stability: Stock solutions in acetonitrile are stable for up to 6 months at -20°C.
Working standards should be prepared weekly.

Safety Profile (GHS Classification)

Isoprothiolane-d4 retains the toxicological properties of the parent compound.
» Signal Word: Warning
e Hazard Statements:

o H302: Harmful if swallowed.[6]

o H411: Toxic to aquatic life with long-lasting effects.

o PPE: Wear nitrile gloves, safety goggles, and use within a fume hood to avoid inhalation of
dust/aerosols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry. Email: info@benchchem.com
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